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Compound of Interest

Compound Name: Catpb

Cat. No.: B606495 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of experimental compounds are paramount to ensuring a safe and compliant

laboratory environment. This document provides essential safety and logistical information for

the proper disposal of CATPB, a potent and selective antagonist for the free fatty acid receptor

FFAR2 (GPR43). Adherence to these procedures is critical for minimizing environmental impact

and safeguarding personnel.

Chemical and Physical Properties
A summary of the key chemical and physical properties of CATPB is provided in the table

below. This information is crucial for understanding the handling and disposal requirements of

the compound.

Property Value

IUPAC Name
(3S)-3-[[2-(3-chlorophenyl)acetyl]amino]-4-[4-

(trifluoromethyl)phenyl]butanoic acid

Molecular Formula C₁₉H₁₇ClF₃NO₃

Molar Mass 399.79 g·mol⁻¹

CAS Number 1322598-09-3
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As a research-grade chemical, the disposal of CATPB must be conducted in accordance with

all applicable federal, state, and local regulations. The following step-by-step guide outlines the

recommended procedures for the proper disposal of CATPB.

Personal Protective Equipment (PPE)
Before handling CATPB, it is imperative to wear appropriate personal protective equipment to

prevent exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat or other protective clothing.

Waste Segregation and Collection
Solid Waste:

Unused or expired solid CATPB should be collected in a designated, properly labeled

hazardous waste container.

Contaminated materials such as weighing paper, pipette tips, and gloves should also be

disposed of in this container.

The container must be clearly labeled with "Hazardous Waste," the chemical name

("CATPB"), and the primary hazard(s).

Liquid Waste:

Solutions containing CATPB should be collected in a separate, designated hazardous

waste container for liquid chemical waste.

The container must be compatible with the solvent used to dissolve the CATPB.

The container must be clearly labeled with "Hazardous Waste," the chemical name

("CATPB"), the solvent(s) used, and the approximate concentration.
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Do not mix CATPB waste with other incompatible chemical waste streams.

Spill and Contamination Cleanup
In the event of a spill, follow these procedures:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and ensure adequate ventilation.

Contain the Spill: Use an appropriate absorbent material (e.g., vermiculite, sand, or a

commercial chemical absorbent) to contain the spill.

Collect the Waste: Carefully collect the absorbed material and any contaminated debris into

a designated hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and

water. All cleaning materials should be disposed of as hazardous waste.

Storage of Waste
Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Ensure containers are tightly sealed to prevent leaks or spills.

Final Disposal
Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Never dispose of CATPB down the drain or in the regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of CATPB in a

laboratory setting.
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CATPB Disposal Workflow
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Caption: Logical workflow for the proper disposal of CATPB.
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Disclaimer: The information provided in this document is intended as a general guide.

Researchers, scientists, and drug development professionals must consult their institution's

specific waste disposal policies and procedures, as well as all applicable federal, state, and

local regulations. Always refer to the Safety Data Sheet (SDS) for the most comprehensive

safety and handling information. If an SDS is not readily available, contact your institution's

Environmental Health and Safety (EHS) department for guidance.

To cite this document: BenchChem. [Proper Disposal of CATPB: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606495#catpb-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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